Cas no 175791-49-8 (5-Bromo-7H-pyrrolo[2,3-d]pyrimidine)
![5-Bromo-7H-pyrrolo[2,3-d]pyrimidine structure](https://ossimg.kuujia.com/scimg/176000/175791-49-8x500.png)
175791-49-8 structure
Product Name:5-Bromo-7H-pyrrolo[2,3-d]pyrimidine
CAS No:175791-49-8
MF:C6H4BrN3
MW:198.020059585571
MDL:MFCD01877574
CID:112148
PubChem ID:10798005
Update Time:2025-08-05
5-Bromo-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-7H-pyrrolo[2,3-d]pyrimidine
- 7H-Pyrrolo[2,3-d]pyrimidine,5-bromo-
- 5-Bromo-7H-pyrrolo[2,3-d]...
- 5-Bromopyrrolo<2,3-d>pyrimidine
- 1H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-
- 5-broMo-7H-pyrrolo[2
- 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-
- PubChem14723
- 5-bromopyrrolopyrimidine
- CMXNUWNEWCACQH-UHFFFAOYSA-N
- FCH845146
- RP25482
- PB29169
- RP25581
- EN002877
- BC003923
- 7H-Pyrrolo[2,3-d]pyrimidine
- 175791-49-8
- FS-2779
- AMY7021
- AKOS006276861
- SY006993
- A812116
- SCHEMBL18341916
- J-517142
- EN300-104570
- CS-W019834
- MFCD01877574
- FT-0646957
- SCHEMBL1085884
- DTXSID80445011
- 5-Bromo-7H-pyrrolo[2,3-d]-pyrimidine
- DB-065121
- 5-Bromo-7H-pyrrolo[2,3-d]pyrimidine
-
- MDL： MFCD01877574
- Inchi： 1S/C6H4BrN3/c7-5-2-9-6-4(5)1-8-3-10-6/h1-3H,(H,8,9,10)
- InChI Key： CMXNUWNEWCACQH-UHFFFAOYSA-N
- SMILES： BrC1=CNC2C1=CN=CN=2
Computed Properties
- Exact Mass: 196.95900
- Monoisotopic Mass: 196.95886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6
- XLogP3: 1.4
Experimental Properties
- Density: 1.895
- Refractive Index: 1.746
- PSA: 41.57000
- LogP: 1.72040
5-Bromo-7H-pyrrolo[2,3-d]pyrimidine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-7H-pyrrolo[2,3-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM102405-1g |
5-bromo-7H-pyrrolo[2,3-d]pyrimidine |
175791-49-8 | 95%+ | 1g |
$81 | 2021-08-06 | |
| Chemenu | CM102405-5g |
5-bromo-7H-pyrrolo[2,3-d]pyrimidine |
175791-49-8 | 95%+ | 5g |
$292 | 2021-08-06 | |
| Fluorochem | 076240-250mg |
5-Bromo-7H-pyrrolo[2,3-d]pyrimidine |
175791-49-8 | 95% | 250mg |
￡18.00 | 2022-03-01 | |
| Fluorochem | 076240-1g |
5-Bromo-7H-pyrrolo[2,3-d]pyrimidine |
175791-49-8 | 95% | 1g |
￡45.00 | 2022-03-01 | |
| Fluorochem | 076240-5g |
5-Bromo-7H-pyrrolo[2,3-d]pyrimidine |
175791-49-8 | 95% | 5g |
￡133.00 | 2022-03-01 | |
| Fluorochem | 076240-25g |
5-Bromo-7H-pyrrolo[2,3-d]pyrimidine |
175791-49-8 | 95% | 25g |
￡440.00 | 2022-03-01 | |
| TRC | B687188-25mg |
5-Bromo-7H-pyrrolo[2,3-d]pyrimidine |
175791-49-8 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B687188-50mg |
5-Bromo-7H-pyrrolo[2,3-d]pyrimidine |
175791-49-8 | 50mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B687188-100mg |
5-Bromo-7H-pyrrolo[2,3-d]pyrimidine |
175791-49-8 | 100mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B687188-250mg |
5-Bromo-7H-pyrrolo[2,3-d]pyrimidine |
175791-49-8 | 250mg |
$ 98.00 | 2023-04-18 |
5-Bromo-7H-pyrrolo[2,3-d]pyrimidine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
175791-49-8 (5-Bromo-7H-pyrrolo[2,3-d]pyrimidine) Related Products
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